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Compound of Interest

Compound Name: Caboxine A

Cat. No.: B568819 Get Quote

An extensive review of publicly available scientific literature and chemical databases reveals a

significant gap in the understanding of the biological activity and mechanism of action of

Caboxine A (molecular formula C22H26N2O5). While the chemical identity of this indole

alkaloid has been established, there is a notable absence of in-depth research into its

pharmacological properties, making the creation of a comprehensive technical guide with

detailed experimental protocols and signaling pathway analysis currently unfeasible.

Physicochemical Properties
The fundamental physicochemical properties of Caboxine A have been documented in various

chemical databases. This information is crucial for its identification and for any potential future

research.
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Property Value Source

Molecular Formula C22H26N2O5 ChemFaces[1]

Molecular Weight 398.5 g/mol ChemFaces[1]

CAS Number 53851-13-1 ChemFaces[1]

Synonyms

3-epi-Isocaboxine A; 3-epi-

Vineridine; 7-epi-Caboxine B;

Spiro[3H-indole-3,6'(4'aH)-

[1H]pyrano[3,4-f]indolizine]-4'-

carboxylic acid,

1,2,5',5'a,7',8',10',10'a-

octahydro-6-methoxy-1'-

methyl-2-oxo-, methyl ester,

(1'S,3S,4'aS,5'aS,10'aS)-

Lifeasible[2]

Class Indole Alkaloid ChemFaces[1]

Sourcing and Isolation
Caboxine A is a natural product that has been isolated from at least two plant species. The

primary scientific literature focuses on the isolation and structural elucidation of this compound.

Isolation from Vinca herbacea
In 2011, a study published in Phytochemistry Letters reported the isolation of six indole

alkaloids from the aerial parts of Vinca herbacea Waldst. et Kit.[1]. Among these was Caboxine
A. The primary experimental protocol described in this publication is the methodology for the

extraction and purification of these alkaloids.

General Experimental Workflow for Isolation:
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Extraction and Fractionation

Chromatographic Purification

Structure Elucidation

Aerial Parts of Vinca herbacea

Extraction with Solvent

Maceration

Crude Extract

Solvent Partitioning

e.g., Hexane, Ethyl Acetate, Methanol

Ethyl Acetate Fraction

Column Chromatography

Silica Gel

Fractions

Preparative TLC/HPLC

Further Separation

Isolated Alkaloids

Spectroscopic Analysis

1D & 2D NMR, MS

Caboxine A Structure
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General workflow for the isolation and identification of Caboxine A.
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Isolation from Cabucala fasciculata
An earlier study in Phytochemistry in 1975 detailed the structural elucidation of three new 11-

monomethoxy pentacyclic oxindole alkaloids from Cabucala fasciculata, one of which was

Caboxine A.[1]. The research focused on chemical correlations with reserpinine to determine

the stereochemistry of the new compounds.

Biological Activity and Signaling Pathways: A
Knowledge Gap
Despite its identification in the 1970s and subsequent isolation from another plant source in

2011, there is no publicly available scientific literature detailing the biological activity of

Caboxine A. Searches of prominent scientific databases have yielded no studies on its

mechanism of action, its potential therapeutic effects, or the signaling pathways it may

modulate.

General research on alkaloids from the Vinca genus has shown a wide range of biological

activities, including anti-mitotic and anti-cancer properties.[3][4] For instance, extracts from

Vinca herbacea have demonstrated antioxidant and antitumor effects.[5][6] However, these

studies have been conducted on crude extracts or other specific alkaloids from the plant, and

the activity of Caboxine A itself has not been reported.

Due to the lack of data on its biological effects, no signaling pathways can be definitively

associated with Caboxine A. Therefore, the creation of diagrams for signaling pathways, as

requested, is not possible based on current scientific knowledge.

Future Research Directions
The existing body of research on Caboxine A is limited to its chemical characterization. To

understand its potential as a therapeutic agent or a research tool, significant further

investigation is required. The logical progression of research for a natural product like

Caboxine A is outlined below.
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Logical research progression for the evaluation of Caboxine A.

Conclusion
In summary, Caboxine A is a structurally characterized indole alkaloid with the molecular

formula C22H26N2O5. However, there is a profound lack of publicly available scientific data

regarding its biological activity, experimental protocols for bioassays, and its effects on cellular

signaling pathways. The existing literature is confined to its isolation from natural sources and

the determination of its chemical structure. Consequently, it is not possible to provide a

comprehensive technical guide that meets the requirements for quantitative biological data and

detailed mechanistic insights. Further research is essential to uncover the pharmacological

profile of Caboxine A and to determine its potential for drug development or as a scientific

probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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